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Storage and Handling of TPCA-1

What are the storage conditions and shelf life for TPCA-1?

Property Specification

Recommended Storage
(Powder)

-20°C [1] [2]

Shelf Life (Powder) 3 years at -20°C [1] [2]

Shelf Life (Solution) 6 months at -80°C; 1 month at -20°C [1] [2]

Solubility Soluble in DMSO (≥ 56 mg/mL or ~200.5 mM) [3] [2]

Handling Avoid inhalation and contact with skin or eyes. Use appropriate personal
protective equipment (PPE) and work in a well-ventilated area [1].

How should I prepare and store stock solutions of TPCA-1?

It is best practice to prepare stock solutions shortly before use. However, if necessary, you can prepare them

in advance [3].

Weighing: Allow the vial to warm to room temperature before opening to prevent condensation [3].
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Solubilization: Dissolve the powder in high-quality DMSO to your desired concentration (e.g., 10-50

mM).
Aliquoting: Immediately after solubilization, aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles.
Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month [1] [2].

Experimental Use and Protocols

What is a typical workflow for using TPCA-1 in cell culture experiments? The diagram below outlines

the key steps from preparing a working solution to treating your cells.
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Pre-treatment Protocol (Common)

TPCA-1 Stock Solution
(Stored at -80°C)

Thaw and Vortex Aliquot

Dilute in Cell Culture Medium

Add to Cells
(Typically for 1-24 hours)

Stimulate Cells
(e.g., with LPS, TNF-α)

Often precedes
stimulation

Analysis
(e.g., ELISA, Western Blot, qPCR)

Click to download full resolution via product page

What are the cited experimental concentrations and results for TPCA-1?

The table below summarizes specific uses of TPCA-1 from recent publications, which can serve as a

reference for your own experimental design.
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Application /
Cell Type

Assay Type Concentration
Incubation
Time

Key Finding /
Effect

PMID /
Reference

Anti-
inflammatory

Mouse BMDM

cells

Function 0.5 µM 1 h pre-

treatment

Inhibited LPS-

stimulated TNF-α
production [4]

22533790

[4]

Tendon
Regeneration

hPDLSCs in
inflammatory

environment

Tenogenic
Differentiation

Not Specified Not
Specified

Restored
tenogenic

differentiation
potential [5]

Within [5]

Cancer
Research

ESCC KYSE-
450 cells

Cytotoxicity /
Apoptosis

Not Specified Not
Specified

Induced apoptosis;
inhibited IKKβ

phosphorylation
[6]

Within [6]

In Vivo Studies

Murine

Collagen-
Induced Arthritis

Prophylactic /

Therapeutic

3-20 mg/kg

(i.p., b.i.d.)

Multiple

doses

Dose-dependent

reduction in
arthritis severity [4]

[2]

15316093

[4] [2]

Troubleshooting Guide

My TPCA-1 solution has precipitated. What should I do? If your stock or working solution shows

precipitation, you can try to resolubilize it.
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For stock solutions: Warm the vial to 37°C and shake it gently in an ultrasonic bath for a short

period [3]. Avoid excessive heating or sonication.
For working solutions: Ensure that the DMSO stock is thoroughly mixed into the aqueous buffer or

culture medium. The final concentration of DMSO in the cell culture medium should typically not
exceed 0.1-0.5% to avoid cytotoxicity.

I am not observing the expected inhibitory effect in my experiment. What could be wrong?

Check Solution Age and Storage: The biological activity can degrade over time, especially if the
stock solution has been stored for too long or subjected to multiple freeze-thaw cycles. Prepare a

fresh aliquot from powder stored correctly at -20°C.
Verify Concentration: Confirm that your dilution calculations are correct and that the final

concentration in your assay is within the effective range (often in the nanomolar to low micromolar
scale).

Confirm Experimental System: Ensure that the biological model you are using is appropriate and
that the NF-κB pathway is a key driver in your specific context.

What formulation can I use for in vivo studies? TPCA-1 is insoluble in water, so in vivo administration

requires a special vehicle. One formulation validated in the search results is a clear solution made with 2%

Cremophor EL + 2% N,N-dimethylacetamide [2]. Another option is a homogeneous suspension using a

0.5% Carboxymethylcellulose sodium (CMC-Na) solution [2]. All in vivo formulations should be

prepared fresh before each use.

Key Background Information

Mechanism of Action: TPCA-1 is a potent and selective inhibitor of the Inhibitor of Nuclear Factor Kappa-

B Kinase subunit Beta (IKK-2/IKKβ). It inhibits IKKβ with an IC₅₀ of 17.9 nM in cell-free assays and

shows 22-fold selectivity over IKKα [4] [3]. By inhibiting IKKβ, TPCA-1 prevents the phosphorylation and

degradation of IκB, thereby inhibiting the activation of the NF-κB signaling pathway and the transcription of

pro-inflammatory genes [6].

Safety Note: TPCA-1 is labeled "For research use only, not for human or veterinary use" [1]. Please

refer to the official Material Safety Data Sheet (MSDS) for detailed handling and safety information.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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